Cas no 329704-63-4 (methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate)

• Product Name: methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate
• CAS No: 329704-63-4
• MF: C₂₄H₁₈O₅
• MW: 386.396727085114
• CID: 5865002
• PubChem ID: 1341915
• Update Time: 2025-11-02

methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(((2-oxo-4-phenyl-2H-chromen-7-yl)oxy)methyl)benzoate
• Benzoic acid, 4-[[(2-oxo-4-phenyl-2H-1-benzopyran-7-yl)oxy]methyl]-, methyl ester
• SMSF0018676
• Oprea1_703400
• methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate
• CBMicro_003184
• BIM-0003149.P001
• AKOS001629640
• CCG-17141
• CB05221
• 329704-63-4
• SR-01000442830
• methyl 4-[(2-oxo-4-phenylchromen-7-yl)oxymethyl]benzoate
• SR-01000442830-1
• F0398-0024

• Inchi： 1S/C24H18O5/c1-27-24(26)18-9-7-16(8-10-18)15-28-19-11-12-20-21(17-5-3-2-4-6-17)14-23(25)29-22(20)13-19/h2-14H,15H2,1H3
• InChI Key： IPVGKLGXVNVFSI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(COC2=CC=C3C(=C2)OC(=O)C=C3C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 386.11542367g/mol
• Monoisotopic Mass: 386.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 583.5±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones

Additional information on methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate

Comprehensive Analysis of Methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate (CAS No. 329704-63-4)

The compound methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate (CAS No. 329704-63-4) is a synthetic organic molecule with a unique structural framework combining a coumarin core and a benzoate ester moiety. This hybrid structure has garnered significant interest in pharmaceutical and material science research due to its potential applications in fluorescence probes, bioactive molecules, and organic electronics. The presence of both chromen-2-one and phenyl groups enhances its photophysical properties, making it a candidate for optical materials and drug discovery.

Recent studies highlight the growing demand for multifunctional coumarin derivatives, particularly in biomedical imaging and targeted therapy. Researchers are exploring methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate as a potential scaffold for designing anticancer agents or anti-inflammatory compounds, leveraging its ability to interact with cellular targets. Its lipophilic nature and aromatic stability further contribute to its utility in drug delivery systems.

From a synthetic chemistry perspective, the compound’s ester linkage and ether bridge offer modularity for structural modifications. This adaptability aligns with trends in green chemistry, where researchers prioritize atom-efficient synthesis and sustainable catalysts. The CAS No. 329704-63-4 is frequently cited in patents related to photodynamic therapy and OLED materials, reflecting its cross-disciplinary relevance.

In material science, methyl 4-{[(2-oxo-4-phenyl-2H-chromen-7-yl)oxy]methyl}benzoate is investigated for its luminescent properties. Its extended π-conjugation system enables applications in sensors and light-emitting diodes (LEDs). The compound’s solvatochromism—a property where emission color changes with solvent polarity—makes it valuable for environmental monitoring and bioimaging.

As the scientific community focuses on precision medicine and smart materials, CAS No. 329704-63-4 exemplifies how molecular design can bridge gaps between disciplines. Future research may explore its toxicity profile, scalable synthesis, and commercial viability, addressing key questions in academic and industrial forums.